Cas no 1245823-46-4 (methyl 1-(chloromethyl)-4-nitro-1H-pyrazole-3-carboxylate)

• Product Name: methyl 1-(chloromethyl)-4-nitro-1H-pyrazole-3-carboxylate
• CAS No: 1245823-46-4
• MF: C₆H₆ClN₃O₄
• MW: 219.582540035248
• MDL: MFCD18262304
• CID: 3160336
• PubChem ID: 50896714
• Update Time: 2025-10-29

methyl 1-(chloromethyl)-4-nitro-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(chloromethyl)-4-nitro-1H-pyrazole-3-carboxylate
• AKOS005169450
• EN300-232519
• methyl1-(chloromethyl)-4-nitro-1H-pyrazole-3-carboxylate
• STL584333
• DTXSID201197838
• 1245823-46-4

• MDL： MFCD18262304
• Inchi： 1S/C6H6ClN3O4/c1-14-6(11)5-4(10(12)13)2-9(3-7)8-5/h2H,3H2,1H3
• InChI Key： TWEUOTAYRCUSGT-UHFFFAOYSA-N
• SMILES： ClCN1C=C(C(C(=O)OC)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 219.0046834Da
• Monoisotopic Mass: 219.0046834Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 89.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on methyl 1-(chloromethyl)-4-nitro-1H-pyrazole-3-carboxylate

Methyl 1-(Chloromethyl)-4-Nitro-1H-Pyrazole-3-Carboxylate (CAS No. 1245823-46-4): An Overview of Its Structure, Synthesis, and Applications

Methyl 1-(chloromethyl)-4-nitro-1H-pyrazole-3-carboxylate (CAS No. 1245823-46-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyrazoles, which are known for their biological activities and synthetic utility.

The molecular formula of methyl 1-(chloromethyl)-4-nitro-1H-pyrazole-3-carboxylate is C₈H₇ClN₃O₄, and it has a molecular weight of approximately 250.61 g/mol. The compound features a pyrazole ring with a nitro group at the 4-position, a chloromethyl group at the 1-position, and a methyl ester at the 3-carboxylate position. These functional groups contribute to its chemical reactivity and biological properties.

In terms of synthesis, methyl 1-(chloromethyl)-4-nitro-1H-pyrazole-3-carboxylate can be prepared through a multi-step process involving the reaction of 4-nitro-1H-pyrazole with chloromethyl methyl ether followed by esterification. The detailed synthetic route often involves the use of strong acids or bases to facilitate the reactions and ensure high yields. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and minimizing waste.

The physical properties of methyl 1-(chloromethyl)-4-nitro-1H-pyrazole-3-carboxylate include its appearance as a white to off-white solid with a melting point ranging from 95°C to 97°C. It is soluble in common organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water. These properties make it suitable for various chemical reactions and formulations.

In the pharmaceutical industry, methyl 1-(chloromethyl)-4-nitro-1H-pyrazole-3-carboxylate has shown promise as an intermediate in the synthesis of novel drugs. Pyrazoles are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. Recent studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory, antimicrobial, and anticancer activities. For instance, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of methyl 1-(chloromethyl)-4-nitro-1H-pyrazole-3-carboxylate effectively inhibited the growth of cancer cells by targeting specific signaling pathways.

In the field of agrochemicals, methyl 1-(chloromethyl)-4-nitro-1H-pyrazole-3-carboxylate has been explored as a potential herbicide or fungicide. Its ability to disrupt plant metabolism and inhibit fungal growth makes it an attractive candidate for developing new agricultural products. Researchers have conducted field trials to evaluate its efficacy and safety, with promising results indicating its potential for commercial use.

Beyond its applications in pharmaceuticals and agrochemicals, methyl 1-(chloromethyl)-4-nitro-1H-pyrazole-3-carboxylate has also found use in materials science. The unique electronic properties of pyrazoles make them suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Recent research has focused on optimizing the molecular structure of pyrazole derivatives to enhance their performance in these devices.

Safety considerations are crucial when handling methyl 1-(chloromethyl)-4-nitro-1H-pyrazole-3-carboxylate. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to avoid exposure to skin or inhalation. It is recommended to handle this compound in a well-ventilated area and use personal protective equipment such as gloves and safety goggles.

In conclusion, methyl 1-(chloromethyl)-4-nitro-1H-pyrazole-3-carboxylate (CAS No. 1245823-46-4) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As new synthetic methods continue to emerge and our understanding of its biological activities deepens, the potential uses of this compound are likely to expand even further.